Cas no 1416786-25-8 (B-[1-(1-ethylpropyl)-1H-pyrazol-4-yl]boronic acid)

• Product Name: B-[1-(1-ethylpropyl)-1H-pyrazol-4-yl]boronic acid
• CAS No: 1416786-25-8
• MF: C₈H₁₅BN₂O₂
• MW: 182.027901887894
• CID: 2115628
• Update Time: 2023-11-19

B-[1-(1-ethylpropyl)-1H-pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[1-(1-ethylpropyl)-1H-pyrazol-4-yl]Boronic acid
• CID 129353662
• Boronic acid, B-[1-(1-ethylpropyl)-1H-pyrazol-4-yl]-
• B-[1-(1-ethylpropyl)-1H-pyrazol-4-yl]boronic acid

• Inchi： 1S/C8H15BN2O2/c1-3-8(4-2)11-6-7(5-10-11)9(12)13/h5-6,8,12-13H,3-4H2,1-2H3
• InChI Key： YTKSRAIWSBTKTQ-UHFFFAOYSA-N
• SMILES： OB(C1C=NN(C=1)C(CC)CC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Topological Polar Surface Area: 58.3

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 335.2±34.0 °C(Predicted)
• pka: 7.70±0.10(Predicted)